Cas no 52025-36-2 (6-isopropoxypyridin-3-amine)

6-Isopropoxypyridin-3-amine is a versatile intermediate in organic synthesis, particularly valued for its pyridine core and functionalized amine group. The isopropoxy substituent enhances solubility and reactivity, making it useful in pharmaceutical and agrochemical applications. Its structure allows for further derivatization, enabling the synthesis of complex heterocyclic compounds. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile makes it a reliable building block for constructing biologically active molecules, such as kinase inhibitors or antimicrobial agents. High purity grades are available to meet rigorous research and industrial requirements.

6-isopropoxypyridin-3-amine structure

Product Name:6-isopropoxypyridin-3-amine

CAS No:52025-36-2

MF:C₈H₁₂N₂O

MW:152.193681716919

MDL:MFCD07374881

CID:1011683

PubChem ID:21484141

Update Time:2025-06-07

6-isopropoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

- 6-(PROPAN-2-YLOXY)PYRIDIN-3-AMINE
- 6-propan-2-yloxypyridin-3-amine
- 6-isopropoxypyridin-3-amine
- A1-03902
- 6-isopropoxypyridine-3-amine
- 6-ISOPROPOXY-PYRIDIN-3-YLAMINE
- 3-Amino-6-isopropoxypyridine
- DTXSID601300233
- 2-isopropoxyl-5-aminopyridine
- SCHEMBL5108
- EN300-45478
- ZHOGVKFSKSGQRC-UHFFFAOYSA-N
- AB00807839-02
- AKOS000156199
- P18240
- AB40632
- 3-Pyridinamine, 6-(1-methylethoxy)-
- DA-05251
- MFCD07374881
- 52025-36-2
- AS-78210
- CS-0183535
- 6-(1-METHYLETHOXY)-3-PYRIDINAMINE
- 2-isopropoxy-5-aminopyridine
- MDL： MFCD07374881
- Inchi： 1S/C8H12N2O/c1-6(2)11-8-4-3-7(9)5-10-8/h3-6H,9H2,1-2H3
- InChI Key： ZHOGVKFSKSGQRC-UHFFFAOYSA-N
- SMILES： O(C1C=CC(=CN=1)N)C(C)C

Computed Properties

Exact Mass: 152.09506
Monoisotopic Mass: 152.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 117
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 48.1Å²

Experimental Properties

PSA: 48.14

6-isopropoxypyridin-3-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-isopropoxypyridin-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B524665-25mg	6-(propan-2-yloxy)pyridin-3-amine	52025-36-2		25mg	$ 50.00	2022-06-07
TRC	B524665-50mg	6-(propan-2-yloxy)pyridin-3-amine	52025-36-2		50mg	$ 95.00	2022-06-07
TRC	B524665-250mg	6-(propan-2-yloxy)pyridin-3-amine	52025-36-2		250mg	$ 320.00	2022-06-07
Chemenu	CM119303-1g	3-Amino-6-isopropoxypyridine	52025-36-2	95%	1g	$240	2024-07-15
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Chemenu	CM119303-500mg	3-Amino-6-isopropoxypyridine	52025-36-2	95%	500mg	$162	2024-07-15
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB98001-500MG	6-isopropoxypyridin-3-amine	52025-36-2	97%	500MG	￥ 891.00	2023-04-13